Cas no 1179961-81-9 (Ethyl (4-methyl-1H-pyrazol-1-yl)acetate)

Ethyl (4-methyl-1H-pyrazol-1-yl)acetate is a versatile pyrazole derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a stable ester functionality, which facilitates further derivatization, and the presence of a reactive pyrazole ring, enabling diverse chemical modifications. The compound exhibits good solubility in common organic solvents, enhancing its utility in reaction schemes. Its structural features make it valuable for constructing heterocyclic frameworks, particularly in the development of biologically active molecules. The ethyl ester group provides a convenient handle for hydrolysis or transesterification, offering flexibility in downstream synthetic pathways. This compound is particularly useful in medicinal chemistry for the preparation of targeted pharmacophores.
Ethyl (4-methyl-1H-pyrazol-1-yl)acetate structure
1179961-81-9 structure
Product Name:Ethyl (4-methyl-1H-pyrazol-1-yl)acetate
CAS No:1179961-81-9
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD12763854
CID:1071424
PubChem ID:17854463
Update Time:2025-10-28

Ethyl (4-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (4-methyl-1H-pyrazol-1-yl)acetate
    • ethyl 2-(4-methyl-1H-pyrazol-1-yl)acetate
    • AGN-PC-01MJZW
    • ALBB-014647
    • BBL015954
    • FT-0683909
    • STL170066
    • DA-34467
    • SCHEMBL12124191
    • VS-05079
    • CS-0299145
    • Ethyl2-(4-methyl-1H-pyrazol-1-yl)acetate
    • EN300-232862
    • AKOS005174718
    • Ethyl(4-methyl-1H-pyrazol-1-yl)acetate
    • DTXSID90591295
    • MFCD12763854
    • ethyl 2-(4-methylpyrazol-1-yl)acetate
    • 1H-pyrazole-1-acetic acid, 4-methyl-, ethyl ester
    • 1179961-81-9
    • MDL: MFCD12763854
    • Inchi: 1S/C8H12N2O2/c1-3-12-8(11)6-10-5-7(2)4-9-10/h4-5H,3,6H2,1-2H3
    • InChI Key: MDLOOZLDNTYMKK-UHFFFAOYSA-N
    • SMILES: O(CC)C(CN1C=C(C)C=N1)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų

Ethyl (4-methyl-1H-pyrazol-1-yl)acetate Security Information

  • HazardClass:IRRITANT

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Additional information on Ethyl (4-methyl-1H-pyrazol-1-yl)acetate

Comprehensive Guide to Ethyl (4-methyl-1H-pyrazol-1-yl)acetate (CAS No. 1179961-81-9): Properties, Applications, and Market Insights

Ethyl (4-methyl-1H-pyrazol-1-yl)acetate (CAS No. 1179961-81-9) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of 4-methyl-1H-pyrazole has gained significant attention due to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. In this article, we delve into the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this compound.

The molecular formula of Ethyl (4-methyl-1H-pyrazol-1-yl)acetate is C8H12N2O2, featuring a pyrazole ring substituted with a methyl group at the 4-position and an ethyl acetate moiety. This structural configuration contributes to its stability and reactivity, enabling diverse chemical transformations. Researchers frequently employ this compound as a building block for more complex molecules, particularly in drug discovery programs targeting neurological and inflammatory conditions.

Recent scientific literature highlights the growing importance of pyrazole derivatives in medicinal chemistry, with Ethyl (4-methyl-1H-pyrazol-1-yl)acetate serving as a key precursor for several investigational drugs. Its ability to modulate biological pathways has sparked interest in developing novel therapeutics for conditions like Parkinson's disease and chronic pain management. The compound's bioavailability enhancement properties make it particularly valuable in pharmaceutical formulations.

In agrochemical applications, Ethyl (4-methyl-1H-pyrazol-1-yl)acetate demonstrates potential as an intermediate for crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, this compound's role in developing next-generation pesticides aligns with current market demands. Its structural features allow for the creation of targeted formulations that minimize ecological disruption while maintaining efficacy against pests.

The synthesis of Ethyl (4-methyl-1H-pyrazol-1-yl)acetate typically involves the reaction between 4-methyl-1H-pyrazole and ethyl chloroacetate under basic conditions. Process optimization studies have focused on improving yield and purity while reducing energy consumption, reflecting the chemical industry's commitment to green chemistry principles. Advanced purification techniques ensure the final product meets the stringent requirements of pharmaceutical applications.

Market analysis indicates steady growth in demand for specialty pyrazole compounds, with Ethyl (4-methyl-1H-pyrazol-1-yl)acetate positioned as a high-value intermediate. The Asia-Pacific region has emerged as a significant production hub, driven by expanding pharmaceutical and agrochemical sectors. Quality control remains paramount, with manufacturers implementing rigorous analytical methods including HPLC and GC-MS to guarantee product consistency.

From a regulatory perspective, Ethyl (4-methyl-1H-pyrazol-1-yl)acetate complies with major international chemical safety standards when handled properly. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions, personal protective equipment, and emergency procedures. The compound's stability under recommended conditions makes it suitable for global transportation and long-term storage.

Innovative research continues to explore new applications for Ethyl (4-methyl-1H-pyrazol-1-yl)acetate, particularly in materials science. Recent studies investigate its potential as a monomer for specialty polymers with unique thermal and mechanical properties. These developments align with industry trends toward high-performance materials for electronics and advanced manufacturing applications.

Quality specifications for Ethyl (4-methyl-1H-pyrazol-1-yl)acetate typically include parameters such as purity (≥98%), water content, and residual solvents. Reputable suppliers provide certificates of analysis with each batch, ensuring transparency and reliability for end-users. The compound's shelf life and storage recommendations are critical considerations for procurement specialists.

As the scientific community increasingly focuses on structure-activity relationships, Ethyl (4-methyl-1H-pyrazol-1-yl)acetate serves as an important reference compound for studying pyrazole pharmacology. Computational chemistry approaches utilizing this molecule have contributed to better understanding molecular interactions and drug design principles. These advancements support the growing field of computer-aided drug discovery.

The global supply chain for Ethyl (4-methyl-1H-pyrazol-1-yl)acetate has demonstrated resilience despite recent challenges in raw material availability. Strategic inventory management and diversified sourcing have helped maintain consistent supply to research institutions and industrial users. Current market intelligence suggests stable pricing trends for this specialty chemical.

Environmental considerations surrounding Ethyl (4-methyl-1H-pyrazol-1-yl)acetate production and use have led to improved waste management protocols. Many manufacturers now implement closed-loop systems to recover and recycle solvents, reducing the ecological footprint of synthesis processes. These practices align with the chemical industry's commitment to sustainable development goals.

Analytical characterization of Ethyl (4-methyl-1H-pyrazol-1-yl)acetate employs advanced techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide definitive confirmation of molecular structure and purity, essential for research and industrial applications. Standardized analytical protocols facilitate comparison between different production batches and suppliers.

Looking ahead, the versatility of Ethyl (4-methyl-1H-pyrazol-1-yl)acetate ensures its continued relevance across multiple scientific disciplines. Ongoing research into novel synthetic pathways and applications promises to further expand its utility. As innovation in heterocyclic chemistry progresses, this compound will likely maintain its position as a valuable tool for chemists and researchers worldwide.

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